Cas no 899991-42-5 (N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a fluorinated pyridone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a dihydropyridone core substituted with a 3-fluoro-4-methylphenyl carboxamide group and a 3-methylbenzyl moiety, contributing to its unique physicochemical properties. The fluorine atom enhances metabolic stability and bioavailability, while the methylphenyl groups may influence binding affinity in target interactions. This compound is of interest for its structural versatility, making it a candidate for further investigation in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic route allows for further derivatization, enabling structure-activity relationship studies.
N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
899991-42-5 structure
Product Name:N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:899991-42-5
MF:C21H19FN2O2
MW:350.386168718338
CID:5501023
Update Time:2025-06-15

N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-fluoro-4-methylphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
    • N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C21H19FN2O2/c1-14-5-3-6-16(11-14)13-24-10-4-7-18(21(24)26)20(25)23-17-9-8-15(2)19(22)12-17/h3-12H,13H2,1-2H3,(H,23,25)
    • InChI Key: ZKPAXXULGWIDRS-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC=C(C)C(F)=C1)=O

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F2743-0773-2μmol
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F2743-0773-2mg
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F2743-0773-3mg
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F2743-0773-10mg
N-(3-fluoro-4-methylphenyl)-1-[(3-methylphenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
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N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

Additional information on N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-42-5)

The compound N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 899991-42-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluorinated aromatic ring and a dihydropyridine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated compounds like 899991-42-5 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved efficacy and reduced side effects. The presence of the 3-fluoro-4-methylphenyl moiety in this compound is particularly noteworthy, as fluorine atoms are known to influence the pharmacokinetic properties of molecules, making them more resistant to enzymatic degradation.

The synthesis of N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocycle formation. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS registry number 899991-42-5 ensures its unambiguous identification in global chemical databases, facilitating collaborative research efforts.

One of the most frequently asked questions about this compound is its potential role in cancer research. Preliminary studies suggest that its dihydropyridine scaffold may interact with specific protein kinases involved in cell proliferation. This has led to increased interest in its use as a lead compound for developing novel anti-proliferative agents. Additionally, its lipophilic properties make it a candidate for blood-brain barrier penetration, opening doors for central nervous system (CNS) drug development.

Another area of exploration for 899991-42-5 is its application in agrochemicals. The fluoro and methyl substituents on the aromatic rings could enhance its binding affinity to pest-specific enzymes, making it a potential pesticide or herbicide. This aligns with the industry's shift toward eco-friendly crop protection solutions that minimize environmental impact while maintaining high efficacy.

From a computational chemistry perspective, N-(3-fluoro-4-methylphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide offers a rich template for molecular docking and quantitative structure-activity relationship (QSAR) modeling. Researchers are leveraging AI-driven drug discovery tools to predict its interactions with biological targets, accelerating the identification of its therapeutic potential. This approach is particularly relevant in the era of precision medicine, where tailored treatments are becoming the norm.

In summary, CAS No. 899991-42-5 represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may soon play a pivotal role in addressing some of the most pressing challenges in human health and sustainable agriculture.

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